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1-(Piperidin-4-ylmethyl)pyrrolidin-

2-one

Cat. No.: B2744807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(Piperidin-4-
ylmethyl)pyrrolidin-2-one, a heterocyclic compound of interest in contemporary medicinal

chemistry. This document delves into its chemical identity, physicochemical properties,

synthesis methodologies, and its emerging role as a versatile building block in the design and

development of novel therapeutic agents. Emphasis is placed on the practical application of

this molecule, with detailed experimental protocols and analytical methodologies to ensure

scientific rigor and reproducibility. The insights provided herein are intended to empower

researchers and drug development professionals in their pursuit of innovative molecular

entities.

Introduction: The Strategic Importance of the
Piperidine-Pyrrolidinone Scaffold
The convergence of piperidine and pyrrolidinone moieties within a single molecular framework,

as seen in 1-(Piperidin-4-ylmethyl)pyrrolidin-2-one, presents a compelling scaffold for drug

discovery. Both piperidine and pyrrolidinone rings are prevalent in a wide array of natural

products and synthetic pharmaceuticals, valued for their favorable pharmacokinetic properties

and their ability to engage with a diverse range of biological targets. The piperidine ring, a
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saturated heterocycle, is a common feature in drugs targeting the central nervous system, as

well as in antiviral, anticancer, and anti-inflammatory agents. The pyrrolidinone core, a five-

membered lactam, is also a key pharmacophore found in numerous biologically active

compounds. The combination of these two privileged structures in 1-(Piperidin-4-
ylmethyl)pyrrolidin-2-one offers a unique three-dimensional architecture that can be

strategically exploited for the development of next-generation therapeutics. This guide will

explore the fundamental characteristics and applications of this promising chemical entity.

Compound Identification and Physicochemical
Properties
A precise understanding of the fundamental properties of 1-(Piperidin-4-ylmethyl)pyrrolidin-
2-one is paramount for its effective utilization in research and development.

Property Value Source

CAS Number 139726-90-2 [1]

Molecular Formula C₁₀H₁₈N₂O [1]

Molecular Weight 182.27 g/mol [1]

IUPAC Name
1-((piperidin-4-

yl)methyl)pyrrolidin-2-one
[1]

Synonyms
1-(4-Piperidinylmethyl)-2-

pyrrolidinone
[1]

Physical Form Solid [1]

Storage Temperature -20°C [1]

Synthesis and Derivatization Strategies
The synthesis of 1-(Piperidin-4-ylmethyl)pyrrolidin-2-one and its derivatives is a critical

aspect of its application in drug discovery. While this compound is commercially available,

understanding its synthesis provides the foundation for creating novel analogs. Often utilized

as an intermediate, its synthesis can be inferred from procedures for more complex molecules

where it serves as a starting material.
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General Synthetic Approach
A common strategy for the synthesis of N-substituted pyrrolidinones involves the alkylation of

the pyrrolidinone nitrogen. In the case of 1-(Piperidin-4-ylmethyl)pyrrolidin-2-one, this would

typically involve the reaction of a suitably protected 4-(halomethyl)piperidine or 4-

(tosyloxymethyl)piperidine with the sodium or potassium salt of pyrrolidin-2-one.

Pyrrolidin-2-one Base (e.g., NaH, K2CO3)Deprotonation

N-Boc-1-(piperidin-4-ylmethyl)pyrrolidin-2-one

N-Boc-4-(chloromethyl)piperidine

Deprotection (e.g., TFA, HCl) 1-(Piperidin-4-ylmethyl)pyrrolidin-2-one

Click to download full resolution via product page

A generalized synthetic workflow for 1-(Piperidin-4-ylmethyl)pyrrolidin-2-one.

Experimental Protocol: Synthesis of a Derivative
The following protocol is adapted from the synthesis of a more complex molecule where 1-[(4-

piperidinyl)methyl]-2-pyrrolidinone hydrochloride serves as a key intermediate, illustrating a

common derivatization pathway.[2]

Objective: To synthesize 1-[[1-[2-(Trifluoromethyl)-4-pyrimidinyl]-4-piperidinyl]methyl]-2-

pyrrolidinone from 1-[(4-piperidinyl)methyl]-2-pyrrolidinone hydrochloride.

Materials:

1-[(4-piperidinyl)methyl]-2-pyrrolidinone hydrochloride

Sodium carbonate (Na₂CO₃)

Methanol (MeOH)

Acetonitrile (MeCN)

4-chloro-2-(trifluoromethyl)pyrimidine
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Hexane

Silica gel for column chromatography

Methanol/ethyl acetate mixture (5%)

Procedure:

A mixture of 1-[(4-piperidinyl)methyl]-2-pyrrolidinone hydrochloride (0.1 mole) and sodium

carbonate (0.25 mole) in methanol (150 mL) is refluxed for one hour.[2]

The methanol is then removed in vacuo.[2]

Acetonitrile (150 mL) is added to the residue.[2]

The mixture is cooled and stirred while 4-chloro-2-(trifluoromethyl)pyrimidine (0.2 mole) is

added.[2]

The mixture is stirred at room temperature for 18 hours.[2]

The reaction mixture is filtered, and the filtrate is concentrated in vacuo to yield a thick

residue.[2]

The residue is solidified by washing with hexane (100 mL).[2]

The resulting crude product is purified by column chromatography on silica gel using a 5%

methanol/ethyl acetate eluent to yield the final product as white crystals.[2]

This protocol highlights the utility of the piperidine nitrogen in 1-(Piperidin-4-
ylmethyl)pyrrolidin-2-one as a nucleophile for further functionalization, a key feature for its

use as a building block in drug discovery.

Applications in Drug Discovery and Development
The structural motifs present in 1-(Piperidin-4-ylmethyl)pyrrolidin-2-one make it a valuable

starting point for the synthesis of a wide range of biologically active molecules. The piperidine

and pyrrolidinone cores are independently recognized as "privileged scaffolds" in medicinal

chemistry, meaning they are capable of binding to multiple receptor types with high affinity.
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The piperidin-4-one scaffold, a related structure, has been identified as a potential

pharmacophore with diverse biological activities, including anticancer and anti-HIV properties.

[3][4] Derivatives of piperidin-4-one have also been investigated for their antimicrobial activities.

[5] The pyrrolidinone ring is another key feature in many pharmaceuticals, and its derivatives

have been explored for a wide range of therapeutic applications.

While direct biological activity data for 1-(Piperidin-4-ylmethyl)pyrrolidin-2-one is not

extensively documented in publicly available literature, its primary value lies in its role as a

versatile intermediate for the synthesis of more complex and potent drug candidates.[6] Its

structure allows for modification at the piperidine nitrogen, offering a convenient handle for

introducing diverse substituents to explore structure-activity relationships (SAR).

Analytical Methodologies
Robust analytical methods are essential for confirming the identity, purity, and stability of 1-
(Piperidin-4-ylmethyl)pyrrolidin-2-one and its derivatives. A combination of spectroscopic

and chromatographic techniques is typically employed.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

structural elucidation. The ¹H NMR spectrum would be expected to show characteristic

signals for the protons on the piperidine and pyrrolidinone rings, as well as the methylene

bridge connecting them. The ¹³C NMR spectrum would provide information on the number

and types of carbon atoms present in the molecule.[7]

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a strong absorption

band corresponding to the carbonyl (C=O) stretching vibration of the lactam in the

pyrrolidinone ring, typically in the range of 1650-1700 cm⁻¹.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the compound, confirming its molecular formula.
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1-(Piperidin-4-ylmethyl)pyrrolidin-2-one Sample
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A typical analytical workflow for the characterization of 1-(Piperidin-4-ylmethyl)pyrrolidin-2-
one.

Chromatographic Techniques
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are

standard methods for assessing the purity of 1-(Piperidin-4-ylmethyl)pyrrolidin-2-one and for

monitoring the progress of reactions involving this compound. The choice between HPLC and

GC would depend on the volatility and thermal stability of the compound and its derivatives.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling 1-
(Piperidin-4-ylmethyl)pyrrolidin-2-one.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[2]

Ventilation: Use in a well-ventilated area. An exhaust/ventilator should be available.[2]

Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when using this

product. Keep away from heat, sparks, open flames, and hot surfaces.[2]
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Storage: Keep the container tightly closed and store in a cool, dry place, away from direct

sunlight.[2]

In case of accidental exposure, follow standard first-aid measures and seek medical advice if

necessary.[2]

Conclusion
1-(Piperidin-4-ylmethyl)pyrrolidin-2-one is a valuable and versatile chemical building block

with significant potential in the field of drug discovery and development. Its unique scaffold,

combining the favorable properties of both piperidine and pyrrolidinone rings, provides a solid

foundation for the synthesis of novel and diverse molecular entities. This guide has provided a

comprehensive overview of its chemical identity, synthesis, applications, and analytical

methodologies, with the aim of equipping researchers and scientists with the necessary

knowledge to effectively utilize this compound in their quest for new therapeutic agents. As the

demand for innovative drug candidates continues to grow, the strategic application of such

well-designed molecular scaffolds will undoubtedly play a pivotal role in shaping the future of

medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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